Cas no 2167026-37-9 (2-Naphthalenesulfonyl chloride, 5-amino-)

• Product Name: 2-Naphthalenesulfonyl chloride, 5-amino-
• CAS No: 2167026-37-9
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 5260348
• Update Time: 2025-06-14

2-Naphthalenesulfonyl chloride, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonyl chloride, 5-amino-

• Inchi： 1S/C10H8ClNO2S/c11-15(13,14)8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6H,12H2
• InChI Key： VCNUPVKFLTYPNT-UHFFFAOYSA-N
• SMILES： C1=C2C(C(N)=CC=C2)=CC=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 2-Naphthalenesulfonyl chloride, 5-amino-

Recent Advances in the Application of 2167026-37-9 and 2-Naphthalenesulfonyl chloride, 5-amino- in Chemical Biology and Pharmaceutical Research

The chemical compound 2167026-37-9 and the derivative 2-Naphthalenesulfonyl chloride, 5-amino- have garnered significant attention in recent years due to their potential applications in chemical biology and pharmaceutical research. These compounds are particularly notable for their roles in drug discovery, medicinal chemistry, and biochemical assays. This research brief aims to synthesize the latest findings related to these compounds, highlighting their structural properties, synthetic pathways, and biological activities.

Recent studies have demonstrated that 2167026-37-9 serves as a key intermediate in the synthesis of novel therapeutic agents. Its unique chemical structure allows for versatile modifications, making it a valuable scaffold for developing inhibitors targeting specific enzymes or receptors. Meanwhile, 2-Naphthalenesulfonyl chloride, 5-amino- has been extensively studied for its sulfonylation properties, which are crucial in the preparation of sulfonamide-based drugs. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer effects.

One of the most promising applications of these compounds is in the development of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 2167026-37-9 exhibit potent inhibitory effects against certain kinases involved in tumor progression. Similarly, 2-Naphthalenesulfonyl chloride, 5-amino- has been utilized to synthesize sulfonamide derivatives that show selective cytotoxicity against cancer cell lines while sparing normal cells. These findings underscore the potential of these compounds in designing next-generation anticancer drugs.

In addition to their therapeutic potential, these compounds have also been employed in biochemical assays and proteomics research. For instance, 2-Naphthalenesulfonyl chloride, 5-amino- has been used as a labeling reagent for mass spectrometry-based proteomic studies, enabling the identification and quantification of proteins in complex biological samples. This application highlights the versatility of the compound beyond traditional drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on 2167026-37-9 and 2-Naphthalenesulfonyl chloride, 5-amino-. Future research should focus on improving their bioavailability, reducing off-target effects, and enhancing their selectivity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable therapeutics.

In conclusion, the compounds 2167026-37-9 and 2-Naphthalenesulfonyl chloride, 5-amino- represent promising candidates for advancing chemical biology and pharmaceutical research. Their diverse applications, from drug discovery to proteomics, underscore their importance in the field. Continued exploration of their properties and mechanisms of action will likely yield new insights and therapeutic opportunities in the years to come.